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Understanding ETD 150: A Guide to Proper
Material Handling and Disposal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ETD150

Cat. No.: B1576618

It is crucial to correctly identify ETD 150 as a high-strength alloy steel, not a chemical reagent,
to ensure proper handling and disposal. This material is not subject to chemical waste disposal

protocols but should be managed as scrap metal.

ETD 150 is a specialized medium-carbon alloy steel, specifically a modified 4100 series steel.
[1][2][3][4] Its designation, "Elevated Temperature Drawn," refers to the manufacturing process
that imparts high tensile strength and hardness without the need for heat treatment.[2][3][4]
This makes it a valuable material in various industrial and manufacturing applications, but it is
not a substance that would be used as a chemical in a laboratory setting.

Chemical Composition of ETD 150 Alloy Steel

The primary components of ETD 150 steel are iron, carbon, and other alloying elements that
enhance its mechanical properties. The typical composition is summarized in the table below.
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Element Percentage (%)
Carbon (C) 0.40-0.48
Manganese (Mn) 0.70-1.10
Silicon (Si) 0.15-0.35
Chromium (Cr) 0.80-1.20
Molybdenum (Mo) 0.15-0.25

May contain Tellurium (Te), Selenium (Se), or

Additives for Machinability Sulfur (S)
ulfur

This data is compiled from multiple sources.[1][2]

Proper Disposal of ETD 150 Steel

As ETD 150 is a steel alloy, its disposal falls under the category of scrap metal recycling.
Disposing of ETD 150, or any other steel product, through conventional waste streams is
improper and environmentally irresponsible. Recycling is the appropriate and preferred
method.

Operational Plan for Disposal:

e Segregation: Isolate ETD 150 scrap from other waste materials, especially chemical and
hazardous waste. It should be collected in a designated container for scrap metal.

» Collection: Accumulate scrap metal in a suitable, clearly labeled container. Depending on the
volume of scrap generated, this could be a small bin within a workshop or a larger outdoor
skip.

o Contact a Reputable Scrap Metal Recycler: Engage with a certified and reputable scrap
metal recycling company. These companies are equipped to handle and process various
types of scrap metal, including alloy steels.

» Arrange for Pickup or Drop-off: Coordinate with the recycling company for the collection of
the scrap metal. For larger quantities, a pickup service is often available. For smaller
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amounts, it may be necessary to transport the material to their facility.

o Documentation: Maintain records of all scrap metal disposals, including the name of the
recycling company and the date of collection. This is good practice for environmental
management and compliance.

Experimental Protocols

No experimental protocols are cited as ETD 150 is a solid material and not a chemical for
laboratory experimentation.

Visualizing the Disposal Workflow

The following diagram illustrates the straightforward process for the proper disposal of ETD 150
steel.

Step 1: Generation & Segregation Step 2: Collection Step 3: Recycling

ETD 150 Scrap Generated |—>| Segregate from other waslel Store Safely Icollecl in Designated Scrap Metal BinI Ready for Disposal Icontact Scrap Metal Recycler |—>| Arrange for Collection/Drop-off |—>| Material is Recycled

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ETD 150 steel scrap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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